N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine
Overview
Description
N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine, also known as BMH, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. BMH is a hydrazine derivative that has been found to exhibit a wide range of biochemical and physiological effects, making it a valuable tool for studying various biological processes.
Mechanism of Action
The exact mechanism of action of N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine is not fully understood, but it is believed to involve the inhibition of certain enzymes and the disruption of various biological processes. N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine has been found to interact with a variety of proteins and enzymes, including those involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine has been found to exhibit a wide range of biochemical and physiological effects, including the inhibition of cell growth and the induction of apoptosis (programmed cell death). N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine has also been found to affect the expression of various genes and proteins, including those involved in the regulation of cell cycle progression and apoptosis.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine is its ability to selectively target specific enzymes and biological processes, making it a valuable tool for studying these systems. However, N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine can also be toxic to cells at higher concentrations, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for research involving N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine, including the development of new compounds that can selectively target specific enzymes and biological processes. Other potential areas of research include the investigation of the effects of N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine on various disease states, such as cancer and neurodegenerative disorders. Additionally, new methods for synthesizing and purifying N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine could be developed to improve its overall usefulness in scientific research.
Scientific Research Applications
N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine has been used in a variety of scientific research applications, including studies on the mechanisms of action of various drugs and the effects of different compounds on biological systems. N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine has also been used to study the structure and function of proteins and enzymes, as well as to investigate the potential therapeutic applications of various compounds.
properties
IUPAC Name |
N'-(1-methylpiperidin-4-yl)benzohydrazide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O/c1-16-9-7-12(8-10-16)14-15-13(17)11-5-3-2-4-6-11/h2-6,12,14H,7-10H2,1H3,(H,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NNALKJUMRUSNQD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(CC1)NNC(=O)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50549838 | |
Record name | N'-(1-Methylpiperidin-4-yl)benzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50549838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.31 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-Benzoyl-N'-(N-methyl-piperidin-4-yl)-hydrazine | |
CAS RN |
88858-10-0 | |
Record name | N'-(1-Methylpiperidin-4-yl)benzohydrazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50549838 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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